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CID 2865715 CID 2865715
Brand Name: Vulcanchem
CAS No.: 300587-68-2
VCID: VC0439732
InChI: InChI=1S/C23H23N5O5/c1-12-22(28(30)31)13(2)27(26-12)11-15-9-14(7-8-18(15)32-3)20-16(10-24)23(25)33-19-6-4-5-17(29)21(19)20/h7-9,20H,4-6,11,25H2,1-3H3
SMILES: CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N)OC)C)[N+](=O)[O-]
Molecular Formula: C23H23N5O5
Molecular Weight: 449.5g/mol

CID 2865715

CAS No.: 300587-68-2

Main Products

VCID: VC0439732

Molecular Formula: C23H23N5O5

Molecular Weight: 449.5g/mol

CID 2865715 - 300587-68-2

CAS No. 300587-68-2
Product Name CID 2865715
Molecular Formula C23H23N5O5
Molecular Weight 449.5g/mol
IUPAC Name 2-amino-4-[3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxyphenyl]-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
Standard InChI InChI=1S/C23H23N5O5/c1-12-22(28(30)31)13(2)27(26-12)11-15-9-14(7-8-18(15)32-3)20-16(10-24)23(25)33-19-6-4-5-17(29)21(19)20/h7-9,20H,4-6,11,25H2,1-3H3
Standard InChIKey KPONDAPYINWJSL-UHFFFAOYSA-N
SMILES CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N)OC)C)[N+](=O)[O-]
Canonical SMILES CC1=C(C(=NN1CC2=C(C=CC(=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N)OC)C)[N+](=O)[O-]
PubChem Compound 2865715
Last Modified Nov 11 2021
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